Cas no 65167-83-1 (2-Oxiraneoctanoic acid,3-(2-octen-1-yl)-)

2-Oxiraneoctanoic acid,3-(2-octen-1-yl)- structure
65167-83-1 structure
Product Name:2-Oxiraneoctanoic acid,3-(2-octen-1-yl)-
CAS No:65167-83-1
MF:C18H32O3
MW:296.444886207581
CID:506373
PubChem ID:5283018
Update Time:2025-04-19

2-Oxiraneoctanoic acid,3-(2-octen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxiraneoctanoic acid,3-(2-octen-1-yl)-
    • 9,10-epoxy-12-octadecenoic acid
    • 8-[3-(Oct-2-en-1-yl)oxiran-2-yl]octanoic acid
    • SCHEMBL2228907
    • 65167-83-1
    • 9,10-Epoxy-12-octadecenoate
    • 8-[3-[(E)-oct-2-enyl]oxiran-2-yl]octanoic acid
    • 9,10-EpOME(12)
    • LMFA02000280
    • CHEBI:190311
    • (E)-8-(3-(Oct-2-en-1-yl)oxiran-2-yl)octanoic acid
    • cis-9,10-Epoxy-12(Z)-octadecenoic acid
    • (+)-CORONARIC ACID
    • 9,10-EODE
    • 3-(2-Octenyl)oxiraneoctanoic acid
    • BDBM50280210
    • Oxiraneoctanoic acid, 3-(2-octenyl)-
    • 8-[((E)-3-Oct-2-enyl)-oxiranyl]-octanoic acid
    • CHEMBL28484
    • Inchi: 1S/C18H32O3/c1-2-3-4-5-7-10-13-16-17(21-16)14-11-8-6-9-12-15-18(19)20/h7,10,16-17H,2-6,8-9,11-15H2,1H3,(H,19,20)/b10-7+
    • InChI Key: FBUKMFOXMZRGRB-JXMROGBWSA-N
    • SMILES: O1C(C/C=C/CCCCC)C1CCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 296.23526
  • Monoisotopic Mass: 296.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.83

2-Oxiraneoctanoic acid,3-(2-octen-1-yl)- Pricemore >>

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